Cas no 58787-23-8 (4-methyl-2-phenylpyridine-3-carboxylic Acid)
58787-23-8 structure
Product Name:4-methyl-2-phenylpyridine-3-carboxylic Acid
CAS No:58787-23-8
MF:C13H11NO2
MW:213.231943368912
CID:1612286
PubChem ID:14626438
Update Time:2025-04-21
4-methyl-2-phenylpyridine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-phenylpyridine-3-carboxylic Acid
- CTK5A8884
- AGN-PC-0020WZ
- SureCN5532401
- KB-242694
- AG-G-08326
- 4-methyl-2-phenyl-nicotinic acid
- 4-Methyl-2-phenyl-nicotinsaeure
- 4-methyl-2-phenylnicotinic acid
- DTXSID60562371
- SCHEMBL5532401
- 58787-23-8
- XSYIICJOGYZMQZ-UHFFFAOYSA-N
- DB-082267
-
- Inchi: 1S/C13H11NO2/c1-9-7-8-14-12(11(9)13(15)16)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
- InChI Key: XSYIICJOGYZMQZ-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)C=CN=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 213.07900
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 2.75520
4-methyl-2-phenylpyridine-3-carboxylic Acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
58787-23-8 (4-methyl-2-phenylpyridine-3-carboxylic Acid) Related Products
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